Carbamic acid, (4-(methylthio)phenyl)-, 3-pyridinylmethyl ester

• CAS No.: 51594-86-6
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol
• IUPAC Name: pyridin-3-ylmethyl N-(4-methylsulfanylphenyl)carbamate
• InChI: InChI=1S/C14H14N2O2S/c1-19-13-6-4-12(5-7-13)16-14(17)18-10-11-3-2-8-15-9-11/h2-9H,10H2,1H3,(H,16,17)
• InChI Key: KHTCKRBILMFWJI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)OCC2=CN=CC=C2

Description

Carbamic acid, (4-(methylthio)phenyl)-, 3-pyridinylmethyl ester is a useful research compound. Its molecular formula is C14H14N2O2S and its molecular weight is 274.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.4 g. (0.04 mole) of 3-pyridylcarbinol in 50 ml. of benzene containing 0.1 g. of Dabco catalyst was added, dropwise, a solution of 6.6 g. (0.04 mole) of p-methylthiophenyl isocyanate (New Haven Chemicals) in 50 ml. of benzene. During the addition a white solid separated and the temperature rose from 23°C. to 34°C. The mixture was stirred at ambient temperature for 16 hrs. and the product was filtered off. After oven-drying in vacuo there was obtained 10.4 g. melting at 133° -135°C. This is a 95% yield of 3-pyridylmethyl N-(4'-methylthiophenyl)-carbamate.